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Compound of Interest

Compound Name: AH2-14c

Cat. No.: B15565053

Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

Introduction

AH2-14c is a small molecule inhibitor of the DNA demethylase ALKBH2. It has been shown to
inhibit the viability and migration of glioblastoma (GBM) U87 cells and induce apoptosis by
regulating the expression of apoptosis-related genes.[1][2][3][4] Proper handling, dissolution,
and storage of AH2-14c are critical for obtaining reliable and reproducible results in research
settings. This guide provides detailed protocols for the effective preparation and storage of
AH2-14c solutions.

Data Presentation

Table 1: Physicochemical and Solubility Data for AH2-14c
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Property Value Notes
Molecular Formula C23H26N403

Molecular Weight 406.48 g/mol [2]
Appearance Solid powder

It is recommended to use high-
Purit >98% (typically by HPLC) urity compounds for
Yy ypically by purity p

reproducible results.

In Vitro Solubili 12.5 mg/mL (30.75 mM) in Requires sonication for
n Vitro Solubili
Y DMSO complete dissolution.

In a 10% DMSO and 90% corn

In Vivo Solubility = 2.5 mg/mL (6.15 mM) ) )
oil solution.
Table 2: Recommended Storage Conditions for AH2-14¢
Storage .
Form Storage Period Notes
Temperature
Solid Powder -20°C 3 years
Stock Solution (in
-80°C 6 months
DMSO)
-20°C 1 month

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of
AH2-14c in DMSO

This protocol describes the preparation of a 10 mM stock solution of AH2-14c for in vitro
experiments.

Materials:
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e AH2-14c powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes

o Calibrated analytical balance

o Vortex mixer

» Ultrasonic water bath

Procedure:

o Equilibrate: Allow the vial of AH2-14c powder to equilibrate to room temperature before
opening to prevent condensation.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of AH2-14¢ powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 4.06 mg of AH2-14c.

e Solvent Addition: Add the calculated volume of DMSO to the tube containing the AH2-14c¢
powder. To prepare a 10 mM stock solution with 4.06 mg of the compound, add 1 mL of
DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

e Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear
and all solid has dissolved.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 20 pL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).

Table 3: Volume of DMSO for Preparing Stock Solutions
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Desired Stock

Concentration A G Al Volume of DMSO
1mM 1mg 2.4601 mL
>mM 1 mg 0.4920 mL
10 mM 1mg 0.2460 mL

Note: These volumes are based on the product data sheet and can be scaled as needed.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

Procedure:
e Thawing: Thaw a single aliquot of the AH2-14c stock solution at room temperature.

 Dilution: Dilute the stock solution to the desired final concentration in the appropriate cell
culture medium or assay buffer. It is crucial to maintain the final DMSO concentration in the
assay below 0.1% (v/v) to avoid solvent-induced toxicity to cells.

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which can cause precipitation of the compound.

e Immediate Use: It is recommended to prepare working solutions fresh for each experiment
and use them immediately.

Mandatory Visualizations

Experimental Workflow for AH2-14c Stock Solution Preparation

Preparation Storage

“J—“ uiibrate to RT , ERMNERIL IS Add DMSO Vortex Thoroughly Store at -20°C or -80°C Ready for Use
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Caption: Workflow for preparing AH2-14c stock solution.
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Caption: AH2-14c signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

